Cholin acetate

Specification

• Description: Acetylcholine is actylcholine is an ester of acetic acid and choline, which acts as a neurotransmitter. It has a role as a vasodilator agent, a muscarinic agonist, a hormone, a human metabolite, a mouse metabolite and a neurotransmitter. It is an acetate ester and an acylcholine.; A neurotransmitter. Acetylcholine in vertebrates is the major transmitter at neuromuscular junctions, autonomic ganglia, parasympathetic effector junctions, a subset of sympathetic effector junctions, and at many sites in the central nervous system. It is generally not used as an administered drug because it is broken down very rapidly by cholinesterases, but it is useful in some ophthalmological applications.; Acetylcholine is a Cholinergic Receptor Agonist. The mechanism of action of acetylcholine is as a Cholinergic Agonist.; Acetylcholine is a natural product found in Monascus pilosus, Poa huecu, and other organisms with data available.; A neurotransmitter found at neuromuscular junctions, autonomic ganglia, parasympathetic effector junctions, a subset of sympathetic effector junctions, and at many sites in the central nervous system.; See also: Acetylcholine Chloride (has salt form) ... View More ...
• CAS No.: 14586-35-7
• Molecular Formula: C7H16NO2+
• Molecular Weight: 146.21 g/mol
• IUPAC Name: 2-acetyloxyethyl(trimethyl)azanium
• Standard InChI: InChI=1S/C7H16NO2/c1-7(9)10-6-5-8(2,3)4/h5-6H2,1-4H3/q+1
• Standard InChI Key: OIPILFWXSMYKGL-UHFFFAOYSA-N
• SMILES: CC(=O)[O-].C[N+](C)(C)CCO
• Canonical SMILES: CC(=O)OCC[N+](C)(C)C
• Melting Point: 148 °C